Uniblue A Sodium Salt: Physicochemical Properties and Covalent Protein Staining Applications
Uniblue A Sodium Salt: Physicochemical Properties and Covalent Protein Staining Applications
[1][2][3]
Executive Summary
Uniblue A (Sodium salt) is an anthraquinone-derived reactive dye distinguished by its ability to form stable covalent bonds with proteins. Unlike non-covalent stains (e.g., Coomassie Brilliant Blue) that rely on electrostatic and hydrophobic interactions, Uniblue A utilizes a vinyl sulfone moiety to undergo a Michael addition reaction with primary amines (lysine residues) and N-terminal amino groups. This unique mechanism allows for pre-gel staining , eliminating the time-consuming destaining steps required in traditional SDS-PAGE workflows. This guide details the physicochemical profile of Uniblue A, its reaction mechanism, and a validated protocol for high-throughput protein analysis compatible with downstream mass spectrometry.[1]
Chemical Identity & Physicochemical Properties[1][2][4][7][8][9][10]
Uniblue A is commercially available as a sodium salt.[2][3][4][5][6] Its chromophore is based on the anthraquinone structure, which confers high thermal stability and a distinct absorption maximum in the visible region.
Key Chemical Data
| Property | Specification |
| Chemical Name | Sodium 1-amino-4-[(3-ethenylsulfonylphenyl)amino]-9,10-dioxoanthracene-2-sulfonate |
| Common Name | Uniblue A, Acid Blue 215 |
| CAS Number | 14541-90-3 |
| Molecular Formula | C₂₂H₁₅N₂NaO₇S₂ |
| Molecular Weight | 506.48 g/mol |
| Appearance | Dark blue to purple powder |
| Solubility | Soluble in water (due to sulfonate groups); moderately soluble in ethanol.[6][7] |
| 596 nm (in aqueous buffer) | |
| Molar Extinction Coefficient |
Structural Significance
The molecule possesses two critical functional groups:
-
Sulfonate Group (
): Ensures water solubility, preventing dye precipitation in aqueous buffers. -
Vinyl Sulfone Group (
): The reactive electrophilic center. Under basic conditions (pH 8–9) and heat, this group reacts specifically with nucleophilic amines on proteins.
Mechanistic Action: Covalent Labeling[4]
The utility of Uniblue A lies in its reactivity.[3] The staining process is a nucleophilic addition (specifically a Michael addition) rather than a passive adsorption.
The Reaction Pathway
-
Activation: The reaction requires a basic pH (pH 8.5–9.0) to deprotonate the
-amino groups of lysine residues ( ), increasing their nucleophilicity. -
Coupling: The nucleophilic amine attacks the
-carbon of the vinyl sulfone double bond. -
Stabilization: The resulting secondary amine linkage is chemically stable, surviving the harsh denaturing conditions of SDS-PAGE (boiling with SDS and reducing agents).
Mechanism Diagram
The following diagram illustrates the transition from the free dye to the protein-conjugate and the quenching step.
Caption: Schematic of Uniblue A covalent conjugation to protein amines and subsequent quenching by Tris buffer.
Applications in Bioanalysis[7]
Pre-Gel Staining vs. Post-Gel Staining
Traditional Coomassie staining requires fixing and destaining, a process taking 2–4 hours. Uniblue A allows for pre-gel staining , where the sample is labeled before electrophoresis.[1]
-
Speed: Labeling takes ~1 minute at 100°C.
-
Efficiency: No destaining required.[8][9] The unreacted dye runs at the dye front (if quenched properly), leaving clear blue bands against a clear background.
-
Linearity: Good dynamic range for quantitation.
Mass Spectrometry Compatibility
A critical advantage of Uniblue A is its compatibility with downstream MS analysis.[8] Unlike silver staining (which uses glutaraldehyde/formaldehyde crosslinking) that can permanently modify peptides and hinder trypsin digestion, the Uniblue A modification (+484 Da on Lysine) is well-defined.
-
Protocol Note: The modification mass must be included in the database search parameters if the labeled peptides are to be identified, though typically, digestion efficiency remains high enough to identify the protein via unlabeled peptides.
Experimental Protocol: Rapid Covalent Staining
Self-Validating System: This protocol includes a specific quenching step using Tris. If the dye front is not blue, or if the background is high, it indicates a failure in the quenching step, providing immediate visual feedback.
Reagents Required[1][4][6][13][14]
-
Derivatization Buffer: 100 mM
, 10% SDS, pH 8.5 (Must be amine-free!). -
Reducing/Quenching Buffer: 200 mM Tris-HCl, 20 mM DTT, 10% Glycerol, pH 6.8.
Step-by-Step Methodology
-
Sample Preparation:
-
Dilute protein sample to ~5 mg/mL using Derivatization Buffer .[3]
-
Critical: Ensure the sample is free of primary amines (e.g., Tris, Glycine) prior to this step, or they will compete for the dye. Perform buffer exchange if necessary.
-
-
Labeling Reaction:
-
Quenching & Reduction:
-
Add 100 µL of Reducing/Quenching Buffer (Tris/DTT).
-
Heat at 100°C for 1 minute .
-
Mechanism:[3] The Tris in the buffer contains a primary amine. It reacts with any excess, unreacted Uniblue A. This "quenched" dye is small and highly charged, causing it to run at the dye front during electrophoresis, effectively "destaining" the background in real-time.
-
-
Alkylation (Optional but recommended for MS):
-
Electrophoresis:
-
Load samples directly onto SDS-PAGE gel.
-
Run gel according to standard Laemmli conditions.
-
Result: Blue protein bands appear immediately during the run.
-
Workflow Visualization
Caption: Operational workflow for Uniblue A pre-gel staining. Note the critical quenching step prior to PAGE.
Stability, Storage, & Safety
Stability[1][4][7]
-
Solid State: Stable for years at room temperature if kept dry and dark.
-
Solution: Stock solutions in NaHCO3 should be prepared fresh or stored at -20°C for short periods. The vinyl sulfone group can slowly hydrolyze in water over time, losing reactivity.
Safety
-
Hazards: Uniblue A is a reactive dye. It can sensitize skin and respiratory tracts.
-
Handling: Always use PPE (gloves, goggles). Avoid inhalation of powder.
-
Disposal: Dispose of as chemical waste containing organic dyes.
References
-
Ladner, C. L., et al. (2012). Accelerated Identification of Proteins by Mass Spectrometry by Employing Covalent Pre-Gel Staining with Uniblue A. PLoS ONE, 7(2), e31438. Available at: [Link]
-
PubChem. Uniblue A Sodium Salt Compound Summary.[4][6] National Center for Biotechnology Information. Available at: [Link]
Sources
- 1. Accelerated Identification of Proteins by Mass Spectrometry by Employing Covalent Pre-Gel Staining with Uniblue A - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Uniblue A sodium salt | CAS#:14541-90-3 | Chemsrc [chemsrc.com]
- 3. medchemexpress.com [medchemexpress.com]
- 4. chemimpex.com [chemimpex.com]
- 5. Uniblue A sodium salt | CAS 14541-90-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
- 6. uniblue a, sodium salt | C22H15N2NaO7S2 | CID 23678406 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. GSRS [gsrs.ncats.nih.gov]
- 8. tw.genedirex.com [tw.genedirex.com]
- 9. bitesizebio.com [bitesizebio.com]
